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Compound of Interest

Compound Name: 1,3-Dibromotetrafluorobenzene

Cat. No.: B073227 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1,3-
Dibromotetrafluorobenzene (CAS No: 1559-87-1), ensuring the safety of laboratory

personnel and compliance with hazardous waste regulations. The procedures outlined are

intended for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Profile
1,3-Dibromotetrafluorobenzene is a halogenated aromatic compound classified as a

hazardous substance. It is a combustible liquid that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1] Adherence to safety protocols is critical during

handling and disposal.

In Case of Exposure or Spill:

Inhalation: Remove the individual to fresh air and keep them comfortable for breathing. If

breathing is difficult or absent, provide artificial respiration and seek immediate medical

attention.[1][2]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove

contaminated clothing and wash it before reuse.[1] If irritation occurs, seek medical advice.

[2]
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Eye Contact: Immediately flush eyes with water for at least 15 minutes, removing contact

lenses if present and easy to do so.[2] Seek immediate medical attention.[1][2]

Spill: For small spills, absorb with an inert, dry material.[3] Collect the absorbed material and

any contaminated items into a suitable, sealed container for disposal as hazardous waste.[3]

[4] Ensure the area is well-ventilated.[4]

Summary of Safety and Handling Data
For quick reference, the following table summarizes key quantitative and safety data for 1,3-
Dibromotetrafluorobenzene.

Parameter Value / Guideline Source(s)

Hazard Classifications
Skin Irritant 2, Eye Irritant 2,

STOT SE 3

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[1]

Personal Protective Equipment

(PPE)

Eyeshields/Goggles,

Chemical-resistant gloves

(e.g., nitrile), Lab coat,

Respirator (as needed)

[3]

Storage Class Combustible Liquids

Storage Conditions

Store in a cool, dry, well-

ventilated area in a tightly

closed container.

[1][2][3]

Waste Container Fill Level
Do not fill over 90% of the

container's capacity.
[5]

Step-by-Step Disposal Protocol
The primary disposal method for 1,3-Dibromotetrafluorobenzene is through an approved

hazardous waste disposal facility, typically via incineration.[2][6] Do not dispose of this chemical
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down the drain or in regular trash.[3][4]

1. Waste Segregation and Collection:

Designated Waste Stream: As a halogenated compound, 1,3-Dibromotetrafluorobenzene
must be collected separately from non-halogenated organic solvent waste.[5][7] Mixing with

other waste types can complicate disposal and increase costs.

Waste Collection: Collect waste 1,3-Dibromotetrafluorobenzene and any contaminated

materials (e.g., pipette tips, absorbent pads, gloves) in a designated, compatible waste

container.[4] Polyethylene containers are often suitable.[3][5] Avoid using metal cans, as

halogenated solvents can produce acids that corrode metal.[3]

2. Container Management:

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"1,3-Dibromotetrafluorobenzene," and the appropriate hazard pictograms (e.g., irritant,

combustible).[4][8]

Sealing: Keep the container securely sealed at all times, except when adding waste, to

prevent the release of vapors.[5][8] Ensure the cap is non-leaking.[8]

3. Storage of Hazardous Waste:

Location: Store the sealed waste container in a designated hazardous waste accumulation

area that is well-ventilated, cool, and secure.[4]

Incompatibilities: Store away from incompatible materials such as acids, bases, metals, and

oxidizing agents.[3]

4. Final Disposal:

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and

approved waste disposal contractor.[4]

Documentation: Provide the contractor with the Safety Data Sheet (SDS) for 1,3-
Dibromotetrafluorobenzene.
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Regulatory Compliance: Ensure all local, state, and federal regulations for the transport and

disposal of hazardous chemical waste are followed.[4][9] The recommended disposal

method is incineration in an authorized facility equipped with an afterburner and scrubber to

prevent the formation of toxic gases.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 1,3-
Dibromotetrafluorobenzene.
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Caption: Workflow for the safe disposal of 1,3-Dibromotetrafluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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